3-Hydroxycarbamazepine
3-Hydroxycarbamazepine
3-Hydroxycarbamazepine is a metabolite of carbamazepine, which is classified under the family of anticonvulsant drugs prevalently utilized for the therapeutic purpose. Carbamazepines occur abundantly in the environment and are suspected to cause potential threats to humans and wildlife.
3-Hydroxycarbamazepine, also known as 3OHCBZ, belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. 3-Hydroxycarbamazepine is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Hydroxycarbamazepine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 3-hydroxycarbamazepine is primarily located in the cytoplasm and membrane (predicted from logP). 3-Hydroxycarbamazepine participates in a number of enzymatic reactions. In particular, 3-Hydroxycarbamazepine can be biosynthesized from carbamazepine through the action of the enzymes cytochrome P450 3A4, cytochrome P450 2B6, and cytochrome P450 3A7. In addition, 3-Hydroxycarbamazepine can be converted into 2, 3-dihydroxycarbamazepine through the action of the enzymes cytochrome P450 2C19, cytochrome P450 3A4, and cytochrome P450 3A5. In humans, 3-hydroxycarbamazepine is involved in the carbamazepine metabolism pathway.
3-Hydroxycarbamazepine is a dibenzoazepine and a member of ureas.
3-Hydroxycarbamazepine, also known as 3OHCBZ, belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. 3-Hydroxycarbamazepine is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Hydroxycarbamazepine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 3-hydroxycarbamazepine is primarily located in the cytoplasm and membrane (predicted from logP). 3-Hydroxycarbamazepine participates in a number of enzymatic reactions. In particular, 3-Hydroxycarbamazepine can be biosynthesized from carbamazepine through the action of the enzymes cytochrome P450 3A4, cytochrome P450 2B6, and cytochrome P450 3A7. In addition, 3-Hydroxycarbamazepine can be converted into 2, 3-dihydroxycarbamazepine through the action of the enzymes cytochrome P450 2C19, cytochrome P450 3A4, and cytochrome P450 3A5. In humans, 3-hydroxycarbamazepine is involved in the carbamazepine metabolism pathway.
3-Hydroxycarbamazepine is a dibenzoazepine and a member of ureas.
Brand Name:
Vulcanchem
CAS No.:
68011-67-6
VCID:
VC20784323
InChI:
InChI=1S/C15H12N2O2/c16-15(19)17-13-4-2-1-3-10(13)5-6-11-7-8-12(18)9-14(11)17/h1-9,18H,(H2,16,19)
SMILES:
C1=CC=C2C(=C1)C=CC3=C(N2C(=O)N)C=C(C=C3)O
Molecular Formula:
C15H12N2O2
Molecular Weight:
252.27 g/mol
3-Hydroxycarbamazepine
CAS No.: 68011-67-6
Cat. No.: VC20784323
Molecular Formula: C15H12N2O2
Molecular Weight: 252.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Hydroxycarbamazepine is a metabolite of carbamazepine, which is classified under the family of anticonvulsant drugs prevalently utilized for the therapeutic purpose. Carbamazepines occur abundantly in the environment and are suspected to cause potential threats to humans and wildlife. 3-Hydroxycarbamazepine, also known as 3OHCBZ, belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. 3-Hydroxycarbamazepine is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Hydroxycarbamazepine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 3-hydroxycarbamazepine is primarily located in the cytoplasm and membrane (predicted from logP). 3-Hydroxycarbamazepine participates in a number of enzymatic reactions. In particular, 3-Hydroxycarbamazepine can be biosynthesized from carbamazepine through the action of the enzymes cytochrome P450 3A4, cytochrome P450 2B6, and cytochrome P450 3A7. In addition, 3-Hydroxycarbamazepine can be converted into 2, 3-dihydroxycarbamazepine through the action of the enzymes cytochrome P450 2C19, cytochrome P450 3A4, and cytochrome P450 3A5. In humans, 3-hydroxycarbamazepine is involved in the carbamazepine metabolism pathway. 3-Hydroxycarbamazepine is a dibenzoazepine and a member of ureas. |
|---|---|
| CAS No. | 68011-67-6 |
| Molecular Formula | C15H12N2O2 |
| Molecular Weight | 252.27 g/mol |
| IUPAC Name | 2-hydroxybenzo[b][1]benzazepine-11-carboxamide |
| Standard InChI | InChI=1S/C15H12N2O2/c16-15(19)17-13-4-2-1-3-10(13)5-6-11-7-8-12(18)9-14(11)17/h1-9,18H,(H2,16,19) |
| Standard InChI Key | QQCFBZCATDIWTH-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC3=C(N2C(=O)N)C=C(C=C3)O |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC3=C(N2C(=O)N)C=C(C=C3)O |
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